Cas no 878403-33-9 (6-Quinolinemethanamine,3-amino-N,N-dimethyl-)

6-Quinolinemethanamine,3-amino-N,N-dimethyl- structure
878403-33-9 structure
Product Name:6-Quinolinemethanamine,3-amino-N,N-dimethyl-
CAS No:878403-33-9
MF:C12H15N3
MW:201.267602205276
CID:710145
PubChem ID:45116763
Update Time:2025-04-19

6-Quinolinemethanamine,3-amino-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 6-Quinolinemethanamine,3-amino-N,N-dimethyl-
    • 6-Quinolinemethanamine,3-amino-N,N-dimethyl-(9CI)
    • 6-[(Dimethylamino)methyl]-3-quinolinamine
    • 6-((Dimethylamino)methyl)quinolin-3-amine
    • CS-0201246
    • 878403-33-9
    • SCHEMBL5799847
    • Inchi: 1S/C12H15N3/c1-15(2)8-9-3-4-12-10(5-9)6-11(13)7-14-12/h3-7H,8,13H2,1-2H3
    • InChI Key: GLJPGPDFRBJCGL-UHFFFAOYSA-N
    • SMILES: N(C)(C)CC1C=CC2C(=CC(=CN=2)N)C=1

Computed Properties

  • Exact Mass: 201.127
  • Monoisotopic Mass: 201.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 42.2A^2
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